3-(3-chloro-4-fluorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]propanamide

• IUPAC Name: 3-(3-chloro-4-fluorophenyl)-N-(2,3-dihydro-1-benzofuran-3-ylmethyl)propanamide
• InChI: InChI=1S/C18H17ClFNO2/c19-15-9-12(5-7-16(15)20)6-8-18(22)21-10-13-11-23-17-4-2-1-3-14(13)17/h1-5,7,9,13H,6,8,10-11H2,(H,21,22)
• InChI Key: VQTYCDZALAAZIA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)CNC(=O)CCC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H17ClFNO2
• Molecular Weight: 333.8 g/mol

Description

3-(3-chloro-4-fluorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]propanamide is a chemical compound that belongs to the class of benzofuran derivatives. It is commonly referred to as "CF3" and has been the subject of numerous scientific studies due to its potential applications in various fields, including medicinal chemistry and drug development.

Scientific Research Applications

Pharmacokinetics and Metabolism

Pharmacokinetic studies on similar compounds highlight the importance of understanding the absorption, distribution, metabolism, and excretion (ADME) profiles for therapeutic application. For instance, studies on selective androgen receptor modulators like S-1 [3-(4-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-propanamide] have explored its pharmacokinetics, metabolism, and potential for treating conditions like benign hyperplasia (Wu et al., 2006).

Synthesis and Characterization

The synthesis and structural characterization of compounds with a similar backbone structure are crucial for developing new therapeutic agents. Research into various synthesis methods and the characterization of related compounds, such as the preparation and analysis of benzodiazepines derivatives for TRPV1 antagonistic activity (Liu et al., 2018), provides a foundational approach for studying “3-(3-chloro-4-fluorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]propanamide”.

Anticonvulsant Activity

Exploration of anticonvulsant activity in structurally related compounds demonstrates the potential therapeutic applications of novel chemical entities. For example, the development of new 2-[(arylalky)amino]alkanamide derivatives showed significant anticonvulsant effects, revealing the potential of similar compounds in epilepsy treatment (Pevarello et al., 1998).

Bioorganic and Medicinal Chemistry

Investigations into the bioorganic aspects and medicinal applications of related compounds, including their interaction with biological systems and potential antimicrobial, anti-inflammatory, or antipathogenic activities, are vital. Research on novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has shown significant anti-inflammatory activity, highlighting the therapeutic potential of structurally related compounds (Sunder & Maleraju, 2013).